5-fluoro-6-methyl-1H-indole-3-carbonitrile

• Molecular Formula: C10H7FN2
• Molecular Weight: 174.17 g/mol
• IUPAC Name: 5-fluoro-6-methyl-1H-indole-3-carbonitrile
• InChI: InChI=1S/C10H7FN2/c1-6-2-10-8(3-9(6)11)7(4-12)5-13-10/h2-3,5,13H,1H3
• InChI Key: VZVMZIFHBNMUGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1F)C(=CN2)C#N

Description

5-fluoro-6-methyl-1H-indole-3-carbonitrile is a useful research compound. Its molecular formula is C10H7FN2 and its molecular weight is 174.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a solution of 5-fluoro-6-methyl-1H-indole (1.9 g, 12.8 mmol) in DMF (13 mL) at −78° C. was added chlorosulfonyl isocyanate (1.33 mL, 15.3 mmol). After addition the cooling bath was removed and the mixture was allowed to warm to room temperature. The mixture was then poured into ice water, filtered and washed with water and brine. The cake was then dissolved in acetonitrile and concentrated to give 5-fluoro-6-methyl-1H-indole-3-carbonitrile (2.2 g, 100%).